Cas no 1256820-18-4 (4,5-dimethoxypyridine-2-carboxylic acid)

4,5-Dimethoxypyridine-2-carboxylic acid is a versatile heterocyclic building block with applications in pharmaceutical and agrochemical synthesis. Its pyridine core, functionalized with methoxy groups at the 4- and 5-positions and a carboxylic acid at the 2-position, offers reactivity for further derivatization, such as amidation or esterification. The electron-donating methoxy substituents enhance the stability and modulate the electronic properties of the ring, making it useful in metal-catalyzed cross-coupling reactions or as a ligand precursor. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and hydrogen-bonding capacity. High purity and consistent quality ensure reliable performance in synthetic applications.

4,5-dimethoxypyridine-2-carboxylic acid structure

1256820-18-4 structure

Product Name:4,5-dimethoxypyridine-2-carboxylic acid

CAS No:1256820-18-4

MF:C₈H₉NO₄

MW:183.161362409592

MDL:MFCD18255832

CID:2604374

PubChem ID:53407820

Update Time:2025-05-23

4,5-dimethoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-Dimethoxy-pyridine-2-carboxylic acid
- 4,5-Dimethoxypicolinic acid
- 4,5-dimethoxypyridine-2-carboxylic acid
- 1256820-18-4
- AS-79057
- MFCD18255832
- SB32279
- SCHEMBL18009392
- 4,5-dimethoxypicolinicacid
- 4,5-Dimethoxy-2-pyridinecarboxylic acid
- SY270471
- DB-184264
- S10503
- CS-0159598
- 849-498-9
- MDL： MFCD18255832
- Inchi： 1S/C8H9NO4/c1-12-6-3-5(8(10)11)9-4-7(6)13-2/h3-4H,1-2H3,(H,10,11)
- InChI Key： VHFJYYBVBBFJNT-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(C(=O)O)=NC=C1OC

Computed Properties

Exact Mass: 183.05315777g/mol
Monoisotopic Mass: 183.05315777g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 68.6Å²

Experimental Properties

Density: 1.279±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: NA
Solubility: Slightly soluble (33 g/l) (25 º C),

4,5-dimethoxypyridine-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4,5-dimethoxypyridine-2-carboxylic acid Pricemore >>

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